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Abstract
alpha-D-Talopyranose, a rare aldohexose monosaccharide, is an epimer of D-galactose and

an important carbohydrate for research in glycobiology and medicinal chemistry. This technical

guide provides a comprehensive overview of its chemical properties, synthesis, and known

biological activities. While detailed experimental protocols and specific signaling pathways

remain subjects of ongoing research, this document consolidates the current understanding of

alpha-D-Talopyranose and its derivatives, offering a valuable resource for professionals in

drug development and scientific research.

Core Chemical and Physical Properties
alpha-D-Talopyranose is a monosaccharide with the molecular formula C6H12O6 and a

molecular weight of 180.16 g/mol .[1][2] Its unique stereochemistry distinguishes it from other

hexoses and provides a foundation for its specific biological roles and applications in chemical

synthesis.
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Property Value Source

CAS Number 7282-81-7 [2][3][4]

Molecular Formula C6H12O6 [1][2][3]

Molecular Weight 180.16 g/mol [1]

IUPAC Name

(2S,3S,4S,5R,6R)-6-

(hydroxymethyl)oxane-2,3,4,5-

tetrol

[3]

Canonical SMILES
C([C@@H]1--INVALID-LINK--

O)O)O">C@@HO)O
[3]

Synthesis and Characterization
While a detailed, publicly available experimental protocol for the direct synthesis of alpha-D-
Talopyranose is not extensively documented in readily accessible literature, methods for the

synthesis of its derivatives have been described. These syntheses often involve multi-step

processes starting from more common monosaccharides and employing various protecting

group strategies to achieve the desired stereochemistry.

A general conceptual workflow for the synthesis of a monosaccharide like alpha-D-
Talopyranose would typically involve the following stages:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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